Cas no 850926-28-2 (2-{4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-1-phenylethan-1-one)

• Product Name: 2-{4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-1-phenylethan-1-one
• CAS No: 850926-28-2
• MF: C₂₃H₁₆ClNO₄S₂
• MW: 469.96044254303
• CID: 5759457
• PubChem ID: 2157015
• Update Time: 2025-07-09

2-{4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl]sulfanyl}-1-phenylethan-1-one
• EU-0089467
• 2-((4-((4-chlorophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-1-phenylethanone
• NCGC00104470-01
• 2-[[4-(4-chlorophenyl)sulfonyl-2-phenyl-1,3-oxazol-5-yl]sulfanyl]-1-phenylethanone
• F0586-0089
• CHEMBL1555350
• HMS1813F03
• AKOS001776924
• 850926-28-2
• C176-0071
• Ethanone, 2-[[4-[(4-chlorophenyl)sulfonyl]-2-phenyl-5-oxazolyl]thio]-1-phenyl-
• 2-{4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-1-phenylethan-1-one

• Inchi： 1S/C23H16ClNO4S2/c24-18-11-13-19(14-12-18)31(27,28)22-23(29-21(25-22)17-9-5-2-6-10-17)30-15-20(26)16-7-3-1-4-8-16/h1-14H,15H2
• InChI Key： SKQKDUSVLFLLOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=C(OC(C2C=CC=CC=2)=N1)SCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 469.0209280g/mol
• Monoisotopic Mass: 469.0209280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 669.7±65.0 °C(Predicted)
• pka: -5.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-1-phenylethan-1-one

Compound CAS No 850926-28-2: 2-{4-(4-Chlorobenzenesulfonyl)-2-phenyl-1,3-Oxazol-5-ylsulfanyl}-1-phenylethan-1-one

The compound with CAS No 850926-28-2, known as 2-{4-(4-chlorobenzenesulfonyl)-2-phenyl-1,3-Oxazol-5-ylsulfanyl}-1-phenylethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, a phenyl-substituted oxazole ring, and a sulfanyl group attached to a ketone moiety. The combination of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the oxazole ring in this molecule is known for its stability and ability to form strong hydrogen bonds, making it an ideal component for designing bioactive compounds. Additionally, the presence of the benzenesulfonyl group enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing more complex molecules. Researchers have demonstrated that the sulfanyl group can act as a reactive site for various coupling reactions, enabling the construction of larger and more intricate molecular frameworks. This has opened up new avenues for exploring its use in creating advanced materials with tailored properties.

Moreover, the phenyl groups present in this compound contribute to its aromaticity and electronic properties, which are essential for applications in optoelectronics and sensors. Recent advancements in computational chemistry have allowed scientists to model the electronic behavior of this compound, providing deeper insights into its potential uses in these fields.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key challenge lies in controlling the regioselectivity during the formation of the oxazole ring and ensuring the proper orientation of substituents for optimal reactivity. However, recent innovations in catalytic methods have significantly improved the efficiency of these reactions.

Another area where this compound has shown promise is in its ability to act as a catalyst or template in asymmetric synthesis. The unique arrangement of functional groups allows it to facilitate enantioselective reactions, which are crucial for producing chiral molecules with high purity. This has important implications for the pharmaceutical industry, where enantiopure compounds are often required.

Furthermore, preliminary studies suggest that this compound may exhibit interesting biological activities. Initial assays indicate that it could potentially inhibit certain enzymes or receptors, making it a candidate for further exploration as a drug lead. However, extensive testing is still needed to fully understand its pharmacokinetic properties and safety profile.

In conclusion, CAS No 850926-28-2 represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific functional requirements. With its diverse range of applications and ongoing research into its properties, this compound continues to be an area of active interest for chemists and material scientists alike.